Cas no 2228550-73-8 (2-(6-bromopyridin-3-yl)-2-methylpropanal)

• Product Name: 2-(6-bromopyridin-3-yl)-2-methylpropanal
• CAS No: 2228550-73-8
• MF: C₉H₁₀BrNO
• MW: 228.08580160141
• CID: 6259347
• PubChem ID: 165781054
• Update Time: 2025-05-20

2-(6-bromopyridin-3-yl)-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-(6-bromopyridin-3-yl)-2-methylpropanal
• 2228550-73-8
• EN300-1905489

• Inchi： 1S/C9H10BrNO/c1-9(2,6-12)7-3-4-8(10)11-5-7/h3-6H,1-2H3
• InChI Key： ALKSQTNSOSFTEK-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)C(C=O)(C)C

Computed Properties

• Exact Mass: 226.99458g/mol
• Monoisotopic Mass: 226.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 30Ų

Additional information on 2-(6-bromopyridin-3-yl)-2-methylpropanal

Introduction to 2-(6-Bromopyridin-3-yl)-2-methylpropanal (CAS No. 2228550-73-8)

2-(6-Bromopyridin-3-yl)-2-methylpropanal, with the CAS number 2228550-73-8, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromopyridine moiety and a methylpropanal functional group. These structural elements contribute to its potential applications in the development of novel therapeutic agents and as a valuable intermediate in synthetic chemistry.

The molecular formula of 2-(6-Bromopyridin-3-yl)-2-methylpropanal is C₁₀H₁₁BrNO, and it has a molecular weight of approximately 239.10 g/mol. The compound's structure consists of a pyridine ring substituted with a bromine atom at the 6-position and a 2-methylpropanal group attached to the 3-position. This combination of functional groups imparts specific chemical properties and reactivity, making it an attractive target for various synthetic transformations.

In recent years, the study of 2-(6-Bromopyridin-3-yl)-2-methylpropanal has been driven by its potential as a building block in the synthesis of bioactive molecules. Research has shown that compounds containing bromopyridine moieties exhibit diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. The presence of the methylpropanal group further enhances its utility as a versatile intermediate, allowing for the introduction of additional functional groups through various chemical reactions.

The synthesis of 2-(6-Bromopyridin-3-yl)-2-methylpropanal typically involves multi-step processes that aim to construct the desired molecular framework. One common approach involves the bromination of a pyridine derivative followed by the introduction of the methylpropanal moiety through alkylation or condensation reactions. Advances in catalytic methods and green chemistry have led to more efficient and environmentally friendly synthetic routes, reducing the overall cost and environmental impact of production.

The physical properties of 2-(6-Bromopyridin-3-yl)-2-methylpropanal are also noteworthy. It is a solid at room temperature with a melting point ranging from 55°C to 57°C. The compound is soluble in common organic solvents such as ethanol, acetone, and dimethyl sulfoxide (DMSO), which facilitates its use in various chemical reactions and analytical techniques. Its solubility profile makes it suitable for use in high-throughput screening assays and other biochemical applications.

In terms of biological activity, preliminary studies have indicated that 2-(6-Bromopyridin-3-yl)-2-methylpropanal exhibits promising anti-inflammatory effects. In vitro assays have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human cell lines. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, research into the anti-cancer properties of 2-(6-Bromopyridin-3-yl)-2-methylpropanal has revealed its ability to induce apoptosis in cancer cells. Studies have demonstrated that it can disrupt cell cycle progression and induce DNA damage, leading to cell death in various cancer cell lines. These results highlight its potential as a lead compound for the development of novel anti-cancer drugs.

The safety profile of 2-(6-Bromopyridin-3-yl)-2-methylpropanal is an important consideration for its use in pharmaceutical applications. Toxicological studies have shown that it exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development. However, as with any new chemical entity, comprehensive safety assessments are necessary to ensure its safe use in clinical settings.

In conclusion, 2-(6-Bromopyridin-3-yl)-2-methylpropanal (CAS No. 2228550-73-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive target for further investigation and development. As research continues to advance, it is likely that new applications and therapeutic uses will be discovered, contributing to the advancement of healthcare and drug discovery.